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Patient-derived xenograft (PDX) models are created by transplanting fresh human tumor tissue directly into

immunodeficient mice. They are considered a highly translational preclinical model because they better

preserve the genetic heterogeneity, stromal architecture, and molecular characteristics of the original patient

tumor compared to traditional cell-line-derived models [1] [2].

For a drug like Canertinib (an irreversible pan-ErbB inhibitor), PDX models would typically be used in the

following ways:

Efficacy Testing: To evaluate the drug's ability to inhibit tumor growth in models that represent

human disease more faithfully [3].
Biomarker Discovery: To identify genetic or molecular markers that predict a positive response to

the drug, helping to stratify which patients would most benefit from the treatment [4] [3].
Understanding Resistance: To study how tumors evolve and develop resistance to the drug, which

can guide the development of combination therapies [4] [1].

Standard Workflow for PDX Drug Efficacy Studies

The general methodology for testing a drug in a PDX model follows a standardized workflow. The diagram

below illustrates the key stages from model establishment to data analysis.
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PDX Drug Efficacy Study Workflow
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The core experimental data is usually presented in a table format for clear comparison. While specific data

for Canertinib is unavailable, the table below illustrates the kind of data structure you would expect from

such a study.

Table: Example Structure for Reporting PDX Drug Efficacy Results

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 4 Tech Support

https://www.smolecule.com/products/s522567?utm_src=pdf-body-img
https://www.smolecule.com/products/s522567?utm_src=pdf-body
https://www.smolecule.com/products/s522567?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


PDX Model ID /
Characteristic

Treatment
Group

Baseline
Tumor
Volume
(mm³) ±SEM

Final
Tumor
Volume
(mm³)
±SEM

Tumor
Growth
Inhibition
(TGI)

Statistical
Significance (p-
value)

Lung ADR-001
(EGFR Mutant)

Vehicle
Control

150 ± 15 650 ± 45 — —

Canertinib
(50 mg/kg)

155 ± 12 300 ± 25 75% < 0.001

Comparator
Drug A

152 ± 14 500 ± 30 50% < 0.01

Breast-BR-025
(HER2
Amplified)

Vehicle
Control

140 ± 10 600 ± 40 — —

Canertinib

(50 mg/kg)

145 ± 11 200 ± 20 85% < 0.001

Comparator

Drug A

142 ± 13 550 ± 35 25% > 0.05

Note: This table is a hypothetical example for illustration only. Data must be populated from actual

experimental results. TGI is often calculated as (1 - (ΔT/ΔC)) * 100, where ΔT and ΔC are the mean

change in tumor volume for the treatment and control groups, respectively.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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